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Compound of Interest

Compound Name: 2-isocyano-2-methylpropane

Cat. No.: B057918

An In-depth Technical Guide to the Physical Properties of 2-lsocyano-2-methylpropane

Abstract

2-Isocyano-2-methylpropane, also known as tert-butyl isocyanide, is a foundational
organoisocyanide compound with significant applications in organic synthesis, coordination
chemistry, and materials science. Its unique electronic and steric properties make it a valuable
ligand and building block. This guide provides a comprehensive overview of its core physical
properties, supported by experimental data and methodologies, to serve as a critical resource
for researchers, scientists, and professionals in drug development.

Core Physical Properties

The distinct physical characteristics of 2-isocyano-2-methylpropane are summarized below.
These properties are fundamental to its handling, reactivity, and application in various
experimental settings.

Quantitative Data Summary

For ease of reference and comparison, the key physical and chemical properties of 2-
isocyano-2-methylpropane are presented in the table below.
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Property Value Units Notes
Molecular Formula CsHoN - -
Molecular Weight 83.13 g/mol -
Possesses a
Colorless to light characteristic,
Appearance o -
yellow liquid powerful, and
unpleasant odor.
At standard
Boiling Point 91-92 °C atmospheric pressure
(760 mmHg).
Melting Point -11 °C -
Density 0.744 g/cm3 At 20 °C.
Refractive Index (n_D) 1.393 - At 20 °C.
Vapor Pressure 40 mmHg At 25 °C.
Flash Point -3 °C -
Solubility
] May react with water
In Water Slightly soluble -

over time.

In Organic Solvents

Miscible

Soluble in ethanol,
diethyl ether, and
maost common organic

solvents.

Experimental Protocols

The determination of the physical properties listed above relies on standardized experimental

techniques. Below are generalized methodologies for key measurements.

Determination of Boiling Point
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The boiling point of 2-isocyano-2-methylpropane is typically determined via distillation under
atmospheric pressure.

o Apparatus: A standard distillation setup is used, including a round-bottom flask, a heating
mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

e Procedure:

o

The round-bottom flask is charged with the 2-isocyano-2-methylpropane sample and a
few boiling chips to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor.

o Cooling water is circulated through the condenser.

o The sample is heated gently. The temperature is recorded when the liquid begins to boill
and a steady stream of condensate is observed. The boiling point is the temperature range
over which the majority of the liquid distills.

Measurement of Density

The density is determined using a pycnometer, which allows for a precise measurement of the
volume of the liquid.

e Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), an analytical balance.

e Procedure:
o The empty pycnometer is weighed accurately.

o ltis then filled with distilled water and weighed again to determine the volume of the
pycnometer at a specific temperature.

o The pycnometer is dried thoroughly and then filled with 2-isocyano-2-methylpropane.
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o The filled pycnometer is weighed. The density is calculated by dividing the mass of the 2-

isocyano-2-methylpropane by the volume of the pycnometer.

Logical Relationships and Workflows
Synthesis and Purification Workflow

The synthesis of 2-isocyano-2-methylpropane often involves the dehydration of N-tert-
butylformamide. The following diagram illustrates a typical experimental workflow from

synthesis to purification.
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N-tert-butylformamide + Dehydrating Agent (e.g., POCIs)

:

Reaction Mixture in Solvent (e.g., Dichloromethane)

:

Reaction under Inert Atmosphere

l

Quenching with Ice-cold Aqueous Base (e.g., NazCOs)

:

Separation of Organic Layer

:

Washing with Brine

l

Drying over Anhydrous MgSQOa

:

Filtration

:

Removal of Solvent (Rotary Evaporation)

:

Distillation under Reduced Pressure

l

Pure 2-Isocyano-2-methylpropane

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b057918?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: A generalized workflow for the synthesis and purification of 2-isocyano-2-
methylpropane.

 To cite this document: BenchChem. [physical properties of 2-isocyano-2-methylpropane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057918#physical-properties-of-2-isocyano-2-
methylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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